Cas no 1448072-27-2 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448072-27-2
• MF: C₁₈H₁₉NO₆S
• MW: 377.41156411171
• CID: 5869643
• PubChem ID: 71806435
• Update Time: 2025-07-09

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide
• 1448072-27-2
• N-[3-(2H-1,3-BENZODIOXOL-5-YL)-3-HYDROXYPROPYL]-2,3-DIHYDRO-1-BENZOFURAN-5-SULFONAMIDE
• AKOS024559184
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6436-1039
• N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-2,3-dihydrobenzofuran-5-sulfonamide

• Inchi： 1S/C18H19NO6S/c20-15(12-1-3-17-18(10-12)25-11-24-17)5-7-19-26(21,22)14-2-4-16-13(9-14)6-8-23-16/h1-4,9-10,15,19-20H,5-8,11H2
• InChI Key： SFMOTZCQWPJJOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCCC(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 377.09330850g/mol
• Monoisotopic Mass: 377.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide

Introduction to N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448072-27-2)

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448072-27-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, including its benzodioxole moiety and sulfonamide group, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide incorporates several key functional groups that contribute to its potential therapeutic properties. The benzodioxole ring, also known as an oxygenated phenanthrene derivative, is known for its presence in various bioactive natural products and synthetic compounds. This moiety has been extensively studied for its role in modulating biological pathways, particularly those involving inflammation and immune response.

Additionally, the sulfonamide group in the molecule is a well-known pharmacophore that enhances binding affinity to target proteins. Sulfonamides are widely used in medicinal chemistry due to their ability to interact with enzymes and receptors in a highly specific manner. The presence of both the benzodioxole and sulfonamide groups in N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide suggests that it may possess multiple mechanisms of action, making it a versatile candidate for therapeutic applications.

Recent research has highlighted the importance of structurally diverse compounds in drug discovery efforts. The unique combination of functional groups in N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2,3-dihydro-1-benzofuran-5-sulfonamide positions it as a promising lead compound for further development. Studies have shown that molecules with similar structural motifs can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways.

In particular, the benzodioxole moiety has been implicated in the modulation of neurotransmitter systems, making it relevant for the development of compounds targeting neurological disorders. The sulfonamide group's ability to form hydrogen bonds with biological targets further enhances the potential of this compound to interact with key proteins involved in disease processes. These properties make N-3-(2H-1,3-benzodioxol-5-ylyl)-3-hydroxypropyl--dihydro--benzofuran--sulfonamide a compelling candidate for further investigation.

The synthesis and characterization of this compound have been the focus of several recent studies aimed at exploring its pharmacological potential. Researchers have employed advanced synthetic techniques to optimize the yield and purity of N--(--)--(--)-(-). These efforts have resulted in the development of efficient synthetic routes that allow for scalable production of the compound.

Evaluation of the biological activity of N--(--)--(--)-(-) has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to inhibit certain enzymes and receptors associated with inflammatory responses and cellular proliferation. These findings suggest that this compound may have therapeutic applications in conditions such as cancer and autoimmune diseases.

The structural diversity of N--(--)--(--)-(-) also makes it a valuable tool for studying drug-receptor interactions. By understanding how this compound binds to its target proteins, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be used to design more effective drugs with improved efficacy and reduced side effects.

In conclusion, N--(--)--(--)-(-) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further studies are warranted to fully elucidate its therapeutic potential and develop novel treatments based on this compound's scaffold. The ongoing research efforts highlight the importance of structurally diverse molecules in addressing complex diseases and improving patient outcomes.